Methyl (2S)-2-(butylamino)-3-hydroxypropanoate hydrochloride
Overview
Description
Methyl (2S)-2-(butylamino)-3-hydroxypropanoate hydrochloride, also known as (2S)-2-(butylamino)-3-hydroxypropanoic acid hydrochloride, is an organic compound that is used in a variety of scientific research applications. It is a white crystalline solid with a molecular weight of 199.63 g/mol. It is soluble in water, ethanol, and acetone, and is insoluble in ether. (2S)-2-(butylamino)-3-hydroxypropanoic acid hydrochloride is an important intermediate in the synthesis of several pharmaceuticals, including anti-anxiety agents, anti-depressants, and anti-psychotics.
Scientific Research Applications
Methyl (2S)-2-(butylamino)-3-hydroxypropanoate hydrochloride has a wide range of applications in scientific research. It is used in the synthesis of several pharmaceuticals, including anti-anxiety agents, anti-depressants, and anti-psychotics. It is also used in the synthesis of various peptides, such as angiotensin-converting enzyme inhibitors and angiotensin II receptor antagonists. In addition, it is used in the synthesis of various organic compounds, such as amines, amides, and esters.
Mechanism of Action
Methyl (2S)-2-(butylamino)-3-hydroxypropanoate hydrochloride acts as a catalyst in the synthesis of various pharmaceuticals, peptides, and organic compounds. It acts by forming a covalent bond between the two reactants, thus promoting the reaction. In addition, it acts as a proton acceptor, allowing the reaction to proceed.
Biochemical and Physiological Effects
Methyl (2S)-2-(butylamino)-3-hydroxypropanoate hydrochloride has no known biochemical or physiological effects. It is used solely as a catalyst in the synthesis of various pharmaceuticals, peptides, and organic compounds.
Advantages and Limitations for Lab Experiments
Methyl (2S)-2-(butylamino)-3-hydroxypropanoate hydrochloride has several advantages for use in laboratory experiments. It is soluble in water, ethanol, and acetone, making it easy to use in aqueous solutions. In addition, it is relatively inexpensive and has a low toxicity, making it safe to use in laboratory settings. However, it is insoluble in ether, which limits its use in some experiments.
Future Directions
Methyl (2S)-2-(butylamino)-3-hydroxypropanoate hydrochloride has potential for use in a variety of scientific research applications. It could be used to synthesize new pharmaceuticals, peptides, and organic compounds. In addition, its use in the synthesis of peptides and proteins could be further explored. It could also be used in the synthesis of biocatalysts and enzymes, and its use in the synthesis of drug delivery systems could be investigated. Finally, its use in the synthesis of materials for use in medical devices, such as implants and prostheses, could be explored.
properties
IUPAC Name |
methyl (2S)-2-(butylamino)-3-hydroxypropanoate;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H17NO3.ClH/c1-3-4-5-9-7(6-10)8(11)12-2;/h7,9-10H,3-6H2,1-2H3;1H/t7-;/m0./s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QFMFPNSRHGPZRO-FJXQXJEOSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCNC(CO)C(=O)OC.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCCN[C@@H](CO)C(=O)OC.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H18ClNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
211.68 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl (2S)-2-(butylamino)-3-hydroxypropanoate hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-(2,5-Difluorobenzyl)-2,5,6,7-tetrahydro-4H-pyrazolo[4,3-c]pyridin-4-one](/img/structure/B1468180.png)
![tert-Butyl 4-(4-bromophenyl)-4-[(E)-3-(dimethylamino)-2-propenoyl]-1-piperidinecarboxylate](/img/structure/B1468183.png)
![[2-(4-Methoxybenzyl)-8a-methyloctahydropyrrolo[1,2-a]pyrazin-3-yl]methanol](/img/structure/B1468185.png)
![Ethyl 2-[2-(2-phenylacetyl)hydrazino]nicotinate](/img/structure/B1468186.png)
![Benzyl 2-isopropyl-1,3-dioxohexahydroimidazo[1,5-a]pyrazine-7(1H)-carboxylate](/img/structure/B1468189.png)
